Cas no 16944-17-5 (N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid)
16944-17-5 structure
Product Name:N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
CAS No:16944-17-5
MF:C22H42N2O4
MW:398.5798869133
CID:179873
PubChem ID:270654
Update Time:2025-04-19
N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- BOC-VAL-OH DCHA
- N-cyclohexylcyclohexanamine,3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
- Boc-Val-OH*DCHA
- dicyclohexylammonium Boc-L-valinate
- EINECS 241-014-9
- N-cyclohexylcyclohexanamine
- N-TERT-BUTOXYCARBONYL-L-VALINE-DICYCLOHEXYLAMINE SALT
- N-[(tert-butoxy)carbonyl]-L-valine, compound with dicyclohexylamine (1:1)
- NSC 113239
- NSC-113239
- N-((tert-Butoxy)carbonyl)-L-valine, compound with dicyclohexylamine (1:1)
- N-(TERT-BUTOXYCARBONYL)-D-VALINE DICYCLOHEXYLAMINE SALT
- NSC113239
- AKOS024399309
- N-cyclohexylcyclohexanamine;3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- 16944-17-5
- N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
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- Inchi: 1S/C12H23N.C10H19NO4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-6(2)7(8(12)13)11-9(14)15-10(3,4)5/h11-13H,1-10H2;6-7H,1-5H3,(H,11,14)(H,12,13)
- InChI Key: ZXQUVHMSZOXTOI-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C(C)C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 398.31400
- Monoisotopic Mass: 398.314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 358
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 341.8°Cat760mmHg
- Flash Point: 160.5°C
- PSA: 87.66000
- LogP: 5.64350
N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
16944-17-5 (N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid) Related Products
- 2419-94-5(N-Boc-L-glutamic acid)
- 53308-95-5(Boc-Nva-OH)
- 13139-16-7(Boc-L-Ile-OH)
- 16937-99-8((tert-Butoxycarbonyl)-D-leucine)
- 22838-58-0(tert-Butoxycarbonyl-D-valine)
- 13139-15-6(Boc-L-Leu-OH)
- 13726-85-7(tert-Butoxycarbonyl-L-glutamine)
- 21887-64-9(Nα-Boc-L-Ornithine)
- 13734-28-6(Boc-Lys-OH)
- 13734-41-3(Boc-L-Valine)
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